Cas no 89364-20-5 (2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-)

• Product Name: 2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-
• CAS No: 89364-20-5
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 711626
• PubChem ID: 45122060
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-
• 89364-20-5
• 4,5-diamino-6-methylamino-1H-pyrimidin-2-one
• 5,6-Diamino-4-(methylamino)pyrimidin-2(1H)-one
• 4,5-diamino-6-(methylamino)-2(1H)-pyrimidinone
• SCHEMBL12682825
• AB-323/25048420

• Inchi： 1S/C5H9N5O/c1-8-4-2(6)3(7)9-5(11)10-4/h6H2,1H3,(H4,7,8,9,10,11)
• InChI Key： FPPWQJXBMJWEOE-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=C(N)N1)N)NC

Computed Properties

• Exact Mass: 155.08070993g/mol
• Monoisotopic Mass: 155.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones